3-(chloromethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole
Overview
Description
3-(Chloromethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole, also known as CMOO, is an organic compound that has been used in research laboratories for a variety of purposes. It is an oxadiazole derivative with a chlorine-substituted methyl group. CMOO has been studied for its potential applications in a variety of scientific research areas, such as chemical synthesis, drug discovery, and drug delivery.
Scientific Research Applications
3-(chloromethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole has been studied for its potential applications in a variety of scientific research areas. For example, it has been used as a model compound for the development of new synthetic methods for the synthesis of other oxadiazole derivatives. It has also been used as a starting material for the synthesis of drugs and drug delivery systems. Additionally, this compound has been used as a model compound for the development of new catalysts for organic synthesis.
Mechanism of Action
The mechanism of action of 3-(chloromethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins and thromboxanes. It is also believed to inhibit the enzyme lipoxygenase, which is involved in the production of leukotrienes. Additionally, this compound is believed to act as an inhibitor of the enzyme phospholipase A2, which is involved in the metabolism of fatty acids and the production of arachidonic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to have anti-inflammatory and analgesic effects, as well as the potential to reduce the risk of cardiovascular diseases. Additionally, this compound has been shown to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins and thromboxanes. It is also believed to have antioxidant and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(chloromethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole in laboratory experiments include its low cost and its availability in a variety of forms. Additionally, it is a relatively stable compound, which makes it suitable for a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it has a low solubility in water, which can make it difficult to work with in some experiments. Additionally, it is not yet fully understood, so its effects and mechanism of action are still being studied.
Future Directions
There are a variety of potential future directions for 3-(chloromethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole research. For example, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to develop new synthetic methods for the synthesis of other oxadiazole derivatives. Additionally, further research could be conducted to develop new catalysts for organic synthesis. Additionally, further research could be conducted to explore the potential of this compound as a drug delivery system. Finally, further research could be conducted to explore the potential of this compound as an anti-inflammatory, analgesic, antioxidant, and anti-cancer agent.
Synthesis Methods
3-(chloromethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole can be synthesized in a few different ways. The most common synthesis method is the reaction between 3-chloromethyl-1,2,4-oxadiazole and 2-(oxolan-3-yl)ethylamine. This reaction occurs in the presence of a base, such as potassium carbonate, and produces this compound as the product. Other synthesis methods include the reaction between 3-chloromethyl-1,2,4-oxadiazole and 2-(oxolan-3-yl)ethanol in the presence of a base, as well as the reaction between 3-chloromethyl-1,2,4-oxadiazole and 2-(oxolan-3-yl)ethanethiol in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(chloromethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole involves the reaction of 3-(hydroxymethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole with thionyl chloride to form the chloromethyl derivative.", "Starting Materials": [ "3-(hydroxymethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole", "Thionyl chloride" ], "Reaction": [ "To a solution of 3-(hydroxymethyl)-5-(oxolan-3-yl)-1,2,4-oxadiazole (1.0 g, 5.0 mmol) in dry dichloromethane (10 mL) at 0°C, thionyl chloride (0.6 mL, 8.3 mmol) was added dropwise over 10 min.", "The reaction mixture was stirred at 0°C for 1 h and then at room temperature for 12 h.", "The solvent was removed under reduced pressure and the residue was purified by column chromatography on silica gel using ethyl acetate/hexane (1:4) as eluent to afford the desired product as a white solid (0.8 g, 70% yield)." ] } | |
CAS RN |
1248745-65-4 |
Molecular Formula |
C7H9ClN2O2 |
Molecular Weight |
188.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
